Cas no 2172345-03-6 (3,3,9-trimethyl-1-oxa-5-azaspiro5.6dodecane)

• Product Name: 3,3,9-trimethyl-1-oxa-5-azaspiro5.6dodecane
• CAS No: 2172345-03-6
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6428270
• PubChem ID: 165518756
• Update Time: 2025-11-06

3,3,9-trimethyl-1-oxa-5-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 3,3,9-trimethyl-1-oxa-5-azaspiro5.6dodecane
• EN300-1278595
• 3,3,9-trimethyl-1-oxa-5-azaspiro[5.6]dodecane
• 2172345-03-6

• Inchi： 1S/C13H25NO/c1-11-5-4-7-13(8-6-11)14-9-12(2,3)10-15-13/h11,14H,4-10H2,1-3H3
• InChI Key： BEHYNYUYERQIDC-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)CNC21CCCC(C)CC2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3,3,9-trimethyl-1-oxa-5-azaspiro5.6dodecane

Comprehensive Overview of 3,3,9-Trimethyl-1-oxa-5-azaspiro[5.6]dodecane (CAS No. 2172345-03-6)

3,3,9-Trimethyl-1-oxa-5-azaspiro[5.6]dodecane (CAS No. 2172345-03-6) is a specialized spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of spirocyclic heterocycles, which are increasingly explored for their potential in drug discovery and material science. Its molecular framework combines an oxygen-containing 1-oxa ring and a nitrogen-containing 5-aza ring, linked through a spiro junction, offering versatile reactivity and functionalization opportunities.

In recent years, the demand for spirocyclic compounds like 3,3,9-trimethyl-1-oxa-5-azaspiro[5.6]dodecane has surged, driven by their applications in central nervous system (CNS) drug development and catalysis. Researchers are particularly interested in its potential as a scaffold for bioactive molecules, given its ability to mimic natural product architectures. The compound's lipophilicity and stereochemical complexity make it a promising candidate for modulating biological targets, aligning with trends in fragment-based drug design.

The synthesis of 3,3,9-trimethyl-1-oxa-5-azaspiro[5.6]dodecane typically involves multistep organic transformations, including cyclization and alkylation strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing industry demands for green chemistry and process efficiency. These methods align with the growing focus on sustainable chemical manufacturing, a key topic in modern R&D.

From a commercial perspective, CAS No. 2172345-03-6 is often sought after by fine chemical suppliers and contract research organizations (CROs). Its niche applications in high-value intermediates and proprietary formulations underscore its importance in specialty chemistry. Analytical characterization of this compound relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring compliance with quality control standards.

Emerging discussions in scientific forums highlight the role of 3,3,9-trimethyl-1-oxa-5-azaspiro[5.6]dodecane in AI-driven molecular modeling. Computational tools such as docking simulations and QSAR studies leverage its structural data to predict interactions with biological targets, reflecting the intersection of cheminformatics and experimental chemistry. This synergy is critical for accelerating hit-to-lead optimization in drug discovery pipelines.

Safety and handling of 3,3,9-trimethyl-1-oxa-5-azaspiro[5.6]dodecane adhere to standard laboratory protocols, with emphasis on personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under major regulatory frameworks, its storage recommendations include cool, dry conditions to maintain stability. These precautions align with broader industry shifts toward responsible chemical management.

In summary, 3,3,9-trimethyl-1-oxa-5-azaspiro[5.6]dodecane (CAS No. 2172345-03-6) represents a compelling case study in the evolution of spirocyclic chemistry. Its multifaceted applications—from pharmaceutical intermediates to catalysis—position it as a valuable asset in both academic and industrial settings. As research continues to uncover its potential, this compound is poised to remain a focal point in innovation-driven chemistry.